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Compound of Interest

Compound Name: Nickel gluconate

Cat. No.: B3280631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

specifications of nickel gluconate. The information is curated to be a vital resource for

researchers, scientists, and professionals involved in drug development and other scientific

applications.

Chemical Identity and General Properties
Nickel gluconate is the nickel salt of D-gluconic acid. It is an organic compound that sees use

as a nutritional supplement and as a pharmaceutical intermediate.[1][2] It is typically presented

as a green crystalline powder or granules.[3]

Table 1: General and Chemical Identity of Nickel Gluconate
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Identifier Value Reference(s)

Chemical Name

nickel(2+);

(2R,3S,4R,5R)-2,3,4,5,6-

pentahydroxyhexanoate

[4]

CAS Number 71957-07-8 [4]

Molecular Formula C₁₂H₂₂NiO₁₄ [4]

Molecular Weight 448.99 g/mol [4]

Appearance
Green crystalline powder or

granules
[3]

Odor Odorless [5]

Physicochemical Specifications
Understanding the physicochemical properties of nickel gluconate is crucial for its application

in research and pharmaceutical formulations. These properties influence its behavior in various

systems and are key to quality control.

Table 2: Physicochemical Properties of Nickel Gluconate

Property Value Reference(s)

Solubility Soluble in water. [6]

pH (10% aqueous solution) 5.0 - 7.5 [7][8]

Melting Point Decomposes upon heating. [9]

Loss on Drying ≤ 12.0% [10]

Quality Control Specifications
For pharmaceutical applications, nickel gluconate must adhere to strict quality control

standards to ensure its purity, safety, and efficacy. The following table outlines common

impurity limits.
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Table 3: Quality Control Specifications for Pharmaceutical-Grade Nickel Gluconate

Impurity Limit Reference(s)

Arsenic (As) ≤ 3 ppm [10]

Lead (Pb) ≤ 0.001% [10]

Chloride (Cl) ≤ 0.07% [10]

Sulfate (SO₄) ≤ 0.05% [10]

Reducing Substances ≤ 1.0% [10]

Assay 97.0% - 102.0% [10]

Experimental Protocols
Detailed methodologies are essential for the accurate determination of the physicochemical

and quality control parameters of nickel gluconate.

Determination of Aqueous Solubility
Objective: To determine the solubility of nickel gluconate in water at a specific temperature.

Methodology (Shake-Flask Method):

Preparation of Saturated Solution: Add an excess amount of nickel gluconate to a known

volume of deionized water in a sealed, temperature-controlled flask.

Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation: After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

included. The sample may be filtered through a 0.45 µm filter.

Analysis: Analyze the concentration of nickel in the filtrate using a validated analytical

method such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-

Mass Spectrometry (ICP-MS).
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Calculation: Calculate the solubility in g/100 mL or other desired units based on the

measured nickel concentration and the molecular weight of nickel gluconate.

pH Determination of an Aqueous Solution
Objective: To measure the pH of a 10% (w/v) aqueous solution of nickel gluconate.

Methodology:

Solution Preparation: Accurately weigh 10 g of nickel gluconate and dissolve it in deionized

water to make a final volume of 100 mL.

pH Meter Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4.0, 7.0,

and 10.0).

Measurement: Immerse the calibrated pH electrode into the prepared 10% nickel gluconate
solution. Allow the reading to stabilize and record the pH value.

Thermal Analysis: Melting Point and Decomposition
Objective: To characterize the thermal behavior of nickel gluconate using Differential

Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Methodology:

Sample Preparation: Accurately weigh a small amount of nickel gluconate (typically 5-10

mg) into an appropriate DSC or TGA pan.

Instrument Setup (DSC): Place the sample pan and a reference pan in the DSC instrument.

Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen). Record the heat flow as a function of temperature.

Instrument Setup (TGA): Place the sample pan in the TGA instrument. Heat the sample at a

controlled rate (e.g., 10 °C/min) under an inert atmosphere. Record the mass loss as a

function of temperature.

Data Analysis: Analyze the resulting thermograms. The DSC curve will show endothermic or

exothermic peaks corresponding to phase transitions or decomposition. The TGA curve will
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show the temperature ranges at which mass loss occurs, indicating decomposition.[11]

Assay and Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the purity of nickel gluconate and quantify any related substances.

Methodology (General Approach):

Chromatographic System: Utilize an HPLC system equipped with a suitable detector (e.g.,

UV-Vis at a low wavelength like 210 nm, or a more specific detector like a Pulsed

Amperometric Detector for gluconate).

Column: A column suitable for the separation of organic acids, such as a sulfonated

polystyrene-divinylbenzene (PS-DVB) resin column, can be used.[12]

Mobile Phase: An acidic mobile phase, such as a dilute sulfuric acid solution, is often

employed.[12]

Standard and Sample Preparation: Prepare a standard solution of known concentration of a

reference standard (e.g., potassium gluconate).[13] Prepare a sample solution of nickel
gluconate at a known concentration in deionized water.

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Calculation: Identify and quantify the gluconate peak in the sample chromatogram by

comparing its retention time and peak area to that of the standard. Calculate the assay of

nickel gluconate and the percentage of any impurities.

Signaling Pathways and In Vitro Applications
Nickel compounds have been shown to influence various cellular signaling pathways, which is

a critical consideration in drug development and toxicology studies.

Nickel-Induced Signaling Pathways
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Nickel ions can activate several signaling pathways implicated in cellular stress, inflammation,

and carcinogenesis. Understanding these pathways is crucial for assessing the biological

effects of nickel gluconate.

Nickel Ions

Reactive Oxygen Species (ROS) Hypoxia-like State

JNK/MAPK Pathway NF-κB Pathway HIF-1α Stabilization

Histone H3 Phosphorylation

Activation

Pro-inflammatory Cytokine Production

Activation

Target Gene Expression
(e.g., Glycolytic Enzymes)

Activation

Click to download full resolution via product page

Caption: Nickel-induced cellular signaling pathways.

In Vitro Drug Screening Workflow
A common application in drug development is the assessment of a compound's cytotoxicity.

The following workflow outlines a typical in vitro screening process for a substance like nickel
gluconate.
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Preparation
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Data Analysis
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Caption: In Vitro Cytotoxicity Screening Workflow.

Stability and Storage
Proper storage is essential to maintain the integrity of nickel gluconate.

Table 4: Stability and Storage Recommendations
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Condition Recommendation Reference(s)

Storage Temperature Room temperature [10]

Humidity Store in a dry place [10]

Light Protect from light [14][15]

Container Well-closed containers [7]

pH Stability

Relatively stable in acidic and

neutral conditions; poor

stability in alkaline conditions.

Photostability

Should be evaluated as per

ICH Q1B guidelines, especially

for solutions.

[14][16]

Synthesis of Nickel Gluconate
A general approach to the synthesis of nickel gluconate involves the reaction of a nickel salt

with gluconic acid or a soluble gluconate salt. The following diagram illustrates a conceptual

synthesis pathway.

Reactants

Reaction Purification

Nickel(II) Salt
(e.g., NiSO₄, NiCl₂)

Aqueous Solution
(Controlled pH and Temperature)

Gluconic Acid or
Sodium Gluconate

Precipitation/
Crystallization Filtration and Washing Drying Nickel Gluconate

Click to download full resolution via product page

Caption: Conceptual Synthesis Workflow for Nickel Gluconate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.nbinno.com/minerals/nickel-gluconate-properties-applications-nutritional-pharmaceutical-intermediate-hu
https://www.nbinno.com/minerals/nickel-gluconate-properties-applications-nutritional-pharmaceutical-intermediate-hu
https://www.ikev.org/haber/stabilite/kitap/30%201.2%20%20Stability%20Workshop%20ICH%20Q1B%20C.pdf
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/q1b-photostability-testing-new-drug-substances-and-products
http://www.pharmacopeia.cn/v29240/usp29nf24s0_m89660.html
https://www.ikev.org/haber/stabilite/kitap/30%201.2%20%20Stability%20Workshop%20ICH%20Q1B%20C.pdf
https://database.ich.org/sites/default/files/Q1B%20Guideline.pdf
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body-img
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3280631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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